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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585

For researchers, scientists, and professionals in drug development, the strategic procurement
and rigorous quality assessment of key chemical intermediates are paramount. This in-depth
guide provides a comprehensive overview of the commercial landscape, synthesis, and
analytical characterization of 5-Amino-2-bromobenzonitrile (CAS No. 72115-09-4), a valuable
building block in pharmaceutical and materials science research.

This document outlines commercial suppliers, presents quantitative data on product availability,
and details experimental protocols for synthesis and quality control. Visual workflows for
procurement and synthesis are also provided to facilitate a clear understanding of the
processes involved.

Commercial Suppliers and Market Overview

5-Amino-2-bromobenzonitrile is readily available from a variety of commercial suppliers,
ranging from well-known catalog companies to specialized manufacturers and bulk producers.
China has emerged as a significant hub for the bulk production of this intermediate, offering
competitive pricing for large-scale procurement.[1][2][3] When sourcing this compound,
researchers should consider factors such as purity, quantity, price, and the supplier's quality
management certifications (e.g., 1ISO, SGS).[1]

Below is a summary of representative commercial suppliers and their offerings. Please note
that pricing is subject to change and may vary based on quantity and supplier.
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Experimental Protocols
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Synthesis of 5-Amino-2-bromobenzonitrile

A common synthetic route to 5-Amino-2-bromobenzonitrile involves the reduction of a nitro
group precursor. An alternative approach involves the direct bromination of an
aminobenzonitrile. Below is a detailed protocol for a synthesis involving a Sandmeyer-type
reaction.

Materials:

e 5-amino-2-bromo benzonitrile (for reaction development or as starting material for other
syntheses)

o Concentrated Hydrochloric Acid
» Acetic Acid

o Sodium Nitrite

 Sulfur Dioxide

e Calcium Chloride Dihydrate
» Dichloromethane

e Anhydrous Sodium Sulfate
o Ethyl Acetate

e Heptane

o Water

Procedure:[8]

e In aflask, dissolve 10.0 g (50.75 mmol) of the starting aminobenzonitrile in a mixture of 25
mL of concentrated hydrochloric acid and 25 mL of acetic acid.

e Cool the solution to 0°C and add a solution of 3.85 g (55.82 mmol) of sodium nitrite in 12.5
mL of water. Stir the reaction mixture at 0°C for 15 minutes.
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 In a separate flask, prepare a saturated solution of sulfur dioxide in 25 mL of acetic acid at
0°C.

 To the sulfur dioxide solution, add 3.46 g (20.30 mmol) of calcium chloride dihydrate.
e Slowly add the diazonium salt solution from step 2 to the sulfur dioxide solution.
 Allow the reaction mixture to warm to room temperature and stir for 16 hours.

» Dilute the mixture with water, which should result in the precipitation of a white solid.
o Collect the precipitate by filtration.

e Dissolve the solid in dichloromethane and wash with a saturated aqueous solution of sodium
chloride.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography using a 5% ethyl acetate in heptane
eluent.

o Combine the fractions containing the desired product and concentrate in vacuo to obtain 5-
Amino-2-bromobenzonitrile as a colorless solid.

Quality Control: Analytical Methods

To ensure the identity and purity of 5-Amino-2-bromobenzonitrile, High-Performance Liquid
Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are
commonly employed.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be used to assess the purity of 5-Amino-2-
bromobenzonitrile.[9]

e Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).
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» Mobile Phase: A mixture of acetonitrile and water. For mass spectrometry applications,
formic acid can be used as a modifier.[9]

» Detection: UV detection at a suitable wavelength (e.g., 254 nm).

o Sample Preparation: Dissolve a small amount of the compound in the mobile phase or a
suitable solvent like acetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for confirming the chemical structure of 5-Amino-
2-bromobenzonitrile.

o Sample Preparation: Dissolve 5-10 mg of the compound in a deuterated solvent such as
CDCIs or DMSO-ds.

e 1H NMR (Proton NMR): The spectrum will show characteristic signals for the aromatic
protons and the amino group protons. The chemical shifts, splitting patterns, and integration
values will be consistent with the structure.

e 13C NMR (Carbon NMR): The spectrum will display distinct signals for each unique carbon
atom in the molecule, including the carbon of the nitrile group and the aromatic carbons.

Visualizing Workflows

To provide a clearer understanding of the procurement and synthesis processes, the following
diagrams have been generated using the DOT language.

Click to download full resolution via product page
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Caption: Procurement and Quality Control Workflow for 5-Amino-2-bromobenzonitrile.
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Caption: Synthetic Pathway for 5-Amino-2-bromobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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